2,5-dichloro-N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-[[4-(dimethylamino)-6-morpholin-4-yl-1,3,5-triazin-2-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H20Cl2N6O3S/c1-23(2)15-20-14(21-16(22-15)24-5-7-27-8-6-24)10-19-28(25,26)13-9-11(17)3-4-12(13)18/h3-4,9,19H,5-8,10H2,1-2H3
• InChI Key: BRBYLTWIAHCAFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCOCC2)CNS(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H20Cl2N6O3S
• Molecular Weight: 447.3 g/mol

Description

2,5-dichloro-N-((4-(dimethylamino)-6-morpholino-1,3,5-triazin-2-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H20Cl2N6O3S and its molecular weight is 447.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition

A study described the synthesis and evaluation of novel ureido benzenesulfonamides incorporating 1,3,5-triazine moieties. These compounds were tested for their efficacy as inhibitors against several human carbonic anhydrase (CA) isoforms, including the cytosolic ones hCA I and II, and the transmembrane, tumor-associated ones hCA IX and XII. The study found that certain compounds exhibited high selectivity and potency against hCA IX, a validated drug target for anticancer/antimetastatic agents, highlighting their potential in medicinal and pharmacological studies (Nabih Lolak et al., 2019).

Antioxidant and Enzyme Inhibition

Another research explored sulfonamides incorporating 1,3,5-triazine motifs for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. These enzymes are linked to diseases such as Alzheimer's, Parkinson's, and pigmentation disorders. The study reported moderate antioxidant activity and significant inhibition against AChE and BChE, suggesting potential therapeutic applications for these compounds (Nabih Lolak et al., 2020).

Anticancer Activity

Research into ureido benzenesulfonamides incorporating 1,3,5-triazine moieties also highlighted their potential as potent inhibitors of the carbonic anhydrase IX isoform, with implications for anticancer therapies. The study underscored the importance of these compounds in developing new anticancer agents, given their selectivity and potency (Nabih Lolak et al., 2019).